Cas no 1311197-91-7 (1-(4-Bromo-2-fluorophenyl)pentan-1-one)
1-(4-Bromo-2-fluorophenyl)pentan-1-one is a brominated and fluorinated aromatic ketone with applications in pharmaceutical and agrochemical research as a versatile synthetic intermediate. Its structure, featuring a pentanone chain attached to a substituted phenyl ring, allows for further functionalization, making it valuable in the development of bioactive compounds. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex molecules. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in organic synthesis. Its well-defined molecular properties make it suitable for use in medicinal chemistry and material science research.
1311197-91-7 structure
Product Name:1-(4-Bromo-2-fluorophenyl)pentan-1-one
CAS No:1311197-91-7
MF:C11H12BrFO
MW:259.114786148071
CID:1024435
PubChem ID:54759059
Update Time:2025-06-09
1-(4-Bromo-2-fluorophenyl)pentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-2-fluorophenyl)pentan-1-one
- A888579
- N12189
- 1311197-91-7
- BS-20482
- AKOS015908099
- DTXSID50716664
- CS-0212360
- MFCD19237235
- DB-249870
- 1-Pentanone, 1-(4-bromo-2-fluorophenyl)-
-
- MDL: MFCD19237235
- Inchi: 1S/C11H12BrFO/c1-2-3-4-11(14)9-6-5-8(12)7-10(9)13/h5-7H,2-4H2,1H3
- InChI Key: WCMNQUAKMCMKJJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)F)C(CCCC)=O
Computed Properties
- Exact Mass: 258.00600
- Monoisotopic Mass: 258.00556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.96110
1-(4-Bromo-2-fluorophenyl)pentan-1-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-Bromo-2-fluorophenyl)pentan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 216260-1g |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 95% | 1g |
£100.00 | 2022-03-01 | |
| TRC | B693093-100mg |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B693093-250mg |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 250mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B693093-500mg |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 500mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B693093-1g |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 1g |
$ 167.00 | 2023-04-18 | ||
| Fluorochem | 216260-5g |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 95% | 5g |
£300.00 | 2022-03-01 | |
| Alichem | A019113056-10g |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 95% | 10g |
400.00 USD | 2021-05-31 | |
| A2B Chem LLC | AA40688-1g |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 98% | 1g |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AA40688-5g |
1-(4-Bromo-2-fluorophenyl)pentan-1-one |
1311197-91-7 | 98% | 5g |
$271.00 | 2024-04-20 | |
| abcr | AB311978-1g |
1-(4-Bromo-2-fluorophenyl)pentan-1-one, 98%; . |
1311197-91-7 | 98% | 1g |
€178.00 | 2024-04-19 |
1-(4-Bromo-2-fluorophenyl)pentan-1-one Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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